Cas no 2213400-85-0 (Florfenicol-d3)

• Product name: Florfenicol-d3
• CAS No: 2213400-85-0
• MF: C₁₂H₁₄Cl₂FNO₄S
• MW: 361.2317
• CID: 4759973
• PubChem ID: 156589023

Florfenicol-d3 Chemical and Physical Properties

Names and Identifiers

• 2,2-dichloro-N-[(1S,2R)-1-(fluoromethyl)-2-hydroxy-2-[4-(methyl-d3-sulfonyl)phenyl]ethyl]-acetamide
• 2,2-dichloro-N-[(1R,2S)-3-fluoro-1-hydroxy-1-[4-(trideuteriomethylsulfonyl)phenyl]propan-2-yl]acetamide
• Florfenicol-d3
• 2213400-85-0
• DA-53226
• 1ST156937D3
• HY-B1374S1
• CS-0378248

• Inchi： 1S/C12H14Cl2FNO4S/c1-21(19,20)8-4-2-7(3-5-8)10(17)9(6-15)16-12(18)11(13)14/h2-5,9-11,17H,6H2,1H3,(H,16,18)/t9-,10-/m1/s1/i1D3
• InChI Key： AYIRNRDRBQJXIF-BFHKXKNSSA-N
• SMILES： ClC([H])(C(N([H])[C@]([H])(C([H])([H])F)[C@@]([H])(C1C([H])=C([H])C(=C([H])C=1[H])S(C([2H])([2H])[2H])(=O)=O)O[H])=O)Cl

Computed Properties

• Exact Mass: 360.0192929g/mol
• Monoisotopic Mass: 360.0192929g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 0.8